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Compound of Interest

Compound Name: Histamine-15N3

Cat. No.: B15613838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing

of Histamine-15N3, its technical specifications, and its application in research, particularly as

an internal standard for quantitative analysis. Detailed experimental protocols and relevant

signaling pathways are also presented to support its use in laboratory settings.

Commercial Suppliers and Product Specifications
Histamine-15N3 is a stable isotope-labeled version of histamine, an essential biogenic amine

involved in numerous physiological processes. Its primary application in research is as an

internal standard for accurate quantification of endogenous histamine in biological samples

using mass spectrometry-based methods.

Primary Supplier:

MedchemExpress is a prominent commercial supplier of Histamine-15N3 for research

purposes.[1][2]

Product Information:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15613838?utm_src=pdf-interest
https://www.benchchem.com/product/b15613838?utm_src=pdf-body
https://www.benchchem.com/product/b15613838?utm_src=pdf-body
https://www.benchchem.com/product/b15613838?utm_src=pdf-body
https://www.medchemexpress.com/histamine-15n3.html
https://www.medchemexpress.com/HY-B1204
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Source

Product Name Histamine-15N3 MedchemExpress

Catalog Number HY-B1204S4 MedchemExpress[1][2]

Synonyms Ergamine-15N3 MedchemExpress[1]

Chemical Formula C₅H₉¹⁵N₃ Inferred from structure

Molecular Weight

114.13 (Note: This is an

approximate value. The exact

molecular weight should be

confirmed from the supplier's

certificate of analysis)

Inferred from structure

Purity

Typically ≥98% (Confirmation

with the supplier's Certificate of

Analysis is recommended)

General industry standard

Isotopic Enrichment

Typically ≥99% for all three

Nitrogen atoms (Confirmation

with the supplier's Certificate of

Analysis is recommended)

General industry standard

Formulation Solid MedchemExpress[3]

Storage
Store at -20°C for long-term

storage.
General laboratory practice

Experimental Protocol: Quantitative Analysis of
Histamine in Human Plasma using LC-MS/MS with
Histamine-15N3 as an Internal Standard
This protocol outlines a detailed methodology for the accurate quantification of histamine in

human plasma samples using a stable isotope dilution liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method.

1. Materials and Reagents:
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Histamine-15N3 (Internal Standard) from a commercial supplier (e.g., MedchemExpress)

Histamine (Native Standard)

Human Plasma (collected in EDTA-containing tubes)

Acetonitrile (ACN), LC-MS grade

Formic Acid (FA), LC-MS grade

Water, LC-MS grade

Perchloric Acid (PCA), 0.4 M

Microcentrifuge tubes

Syringe filters (0.22 µm)

LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

2. Preparation of Standard Solutions:

Histamine-15N3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Histamine-15N3
in LC-MS grade water.

Histamine Stock Solution (1 mg/mL): Accurately weigh and dissolve native histamine in LC-

MS grade water.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

histamine stock solution with a suitable buffer (e.g., 0.1% formic acid in water) to cover the

expected concentration range in plasma.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Histamine-15N3 stock

solution with the same buffer.

3. Sample Preparation:

Thaw frozen human plasma samples on ice.
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In a microcentrifuge tube, add 100 µL of plasma.

Add 10 µL of the Histamine-15N3 internal standard working solution to each plasma sample,

calibration standard, and quality control sample.

Vortex briefly to mix.

To precipitate proteins, add 200 µL of ice-cold acetonitrile.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully collect the supernatant.

For derivatization (optional, but can improve chromatographic performance), the supernatant

can be subjected to a reaction with a suitable agent like o-phthalaldehyde (OPA).

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A suitable reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A suitable gradient to separate histamine from other plasma components. For

example: 0-1 min, 5% B; 1-5 min, 5-95% B; 5-6 min, 95% B; 6-6.1 min, 95-5% B; 6.1-8

min, 5% B.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Histamine: Precursor ion (m/z) 112.1 → Product ion (m/z) 95.1.

Histamine-15N3: Precursor ion (m/z) 115.1 → Product ion (m/z) 98.1.

Optimize other MS parameters such as collision energy and declustering potential for

maximum signal intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of histamine to Histamine-15N3
against the concentration of the calibration standards.

Determine the concentration of histamine in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Histamine Signaling Pathways
Histamine exerts its diverse biological effects by binding to four distinct G protein-coupled

receptors (GPCRs): H1, H2, H3, and H4. The activation of these receptors triggers various

intracellular signaling cascades. Histamine has been shown to affect the p38 Mitogen-Activated

Protein Kinase (MAPK) and Akt signaling pathways, primarily through the H1 receptor.[1][2][4]

Histamine-induced p38 MAPK Signaling Pathway
The activation of the H1 receptor by histamine can lead to the phosphorylation and activation of

p38 MAPK, a key regulator of inflammatory responses.[4][5]
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Caption: Histamine activates p38 MAPK via the H1 receptor.

Histamine-induced Akt Signaling Pathway
Histamine binding to its receptors can also lead to the activation of the PI3K/Akt pathway,

which is crucial for cell survival and proliferation.
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Caption: Histamine activates the Akt signaling pathway.

Conclusion
Histamine-15N3 is an invaluable tool for researchers in various fields, enabling precise and

accurate quantification of histamine in complex biological matrices. Understanding its

properties, available commercial sources, and appropriate experimental protocols is crucial for

its effective implementation in research. The signaling pathways outlined provide a framework

for investigating the downstream effects of histamine, offering insights into its role in health and

disease. Researchers are encouraged to obtain the latest technical data sheets and certificates
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of analysis from the supplier to ensure the highest quality and accuracy in their experimental

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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